Cas no 104463-22-1 (1-ethynyl-1-(methylsulfanyl)cyclopropane)

• Product Name: 1-ethynyl-1-(methylsulfanyl)cyclopropane
• CAS No: 104463-22-1
• MF: C₆H₈S
• MW: 112.192720413208
• MDL: MFCD33031834
• CID: 1143312
• PubChem ID: 13691592
• Update Time: 2025-10-22

1-ethynyl-1-(methylsulfanyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-ethynyl-1-(methylthio)-
• 1-ethynyl-1-(methylsulfanyl)cyclopropane
• 104463-22-1
• EN300-27737153
• CLWMJIMPXKPCJT-UHFFFAOYSA-
• InChI=1/C6H8S/c1-3-6(7-2)4-5-6/h1H,4-5H2,2H3

• MDL： MFCD33031834
• Inchi： 1S/C6H8S/c1-3-6(7-2)4-5-6/h1H,4-5H2,2H3
• InChI Key： CLWMJIMPXKPCJT-UHFFFAOYSA-N
• SMILES： S(C)C1(C#C)CC1

Computed Properties

• Exact Mass: 112.03467143g/mol
• Monoisotopic Mass: 112.03467143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on 1-ethynyl-1-(methylsulfanyl)cyclopropane

Research Brief on 1-Ethynyl-1-(methylsulfanyl)cyclopropane (CAS: 104463-22-1) in Chemical Biology and Pharmaceutical Applications

1-Ethynyl-1-(methylsulfanyl)cyclopropane (CAS: 104463-22-1) is a cyclopropane derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural and reactive properties. This compound features an ethynyl group and a methylsulfanyl moiety attached to a cyclopropane ring, making it a versatile building block for the synthesis of more complex molecules. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and bioactive probes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-ethynyl-1-(methylsulfanyl)cyclopropane as a key intermediate in the synthesis of novel cysteine protease inhibitors. The study highlighted the compound's ability to undergo click chemistry reactions, enabling the rapid assembly of diverse inhibitor libraries. The resulting compounds exhibited potent inhibitory activity against cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases.

Another significant application of 1-ethynyl-1-(methylsulfanyl)cyclopropane was reported in a 2022 ACS Chemical Biology paper, where it was utilized as a warhead in covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). The researchers demonstrated that the compound's ethynyl group could form a covalent bond with the catalytic cysteine residue of M^pro, leading to irreversible inhibition. This finding opens new avenues for the development of antiviral therapeutics against COVID-19 and related coronaviruses.

Beyond its role in drug discovery, 1-ethynyl-1-(methylsulfanyl)cyclopropane has also been employed in chemical biology as a tool for protein labeling and imaging. A 2023 study in Nature Chemical Biology described its use in bioorthogonal reactions to label specific proteins in live cells, enabling real-time tracking of protein dynamics. The methylsulfanyl group was found to enhance the solubility and cellular uptake of the probe, addressing a common challenge in bioimaging applications.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 1-ethynyl-1-(methylsulfanyl)cyclopropane derivatives. Recent efforts have focused on improving the yield and selectivity of its reactions, as reported in a 2023 Organic Process Research & Development article. The study proposed a streamlined synthetic route using flow chemistry, which reduced reaction times and improved reproducibility.

In conclusion, 1-ethynyl-1-(methylsulfanyl)cyclopropane (CAS: 104463-22-1) represents a valuable scaffold in chemical biology and pharmaceutical research. Its applications span from drug discovery to bioimaging, with ongoing studies aimed at expanding its utility and addressing synthetic challenges. Future research is expected to further elucidate its mechanistic roles and optimize its derivatives for clinical translation.